Cas no 1344253-88-8 (2-(1-methyl-3-propyl-1H-1,2,4-triazol-5-yl)thiophen-3-amine)

• Product Name: 2-(1-methyl-3-propyl-1H-1,2,4-triazol-5-yl)thiophen-3-amine
• CAS No: 1344253-88-8
• MF: C₁₀H₁₄N₄S
• MW: 222.309959888458
• MDL: MFCD16858847
• CID: 5606141
• PubChem ID: 62720519
• Update Time: 2025-05-20

2-(1-methyl-3-propyl-1H-1,2,4-triazol-5-yl)thiophen-3-amine Chemical and Physical Properties

Names and Identifiers

• 2-(1-methyl-3-propyl-1H-1,2,4-triazol-5-yl)thiophen-3-amine
• EN300-942579
• 1344253-88-8

• MDL： MFCD16858847
• Inchi： 1S/C10H14N4S/c1-3-4-8-12-10(14(2)13-8)9-7(11)5-6-15-9/h5-6H,3-4,11H2,1-2H3
• InChI Key： FPGYHLSJEBORAN-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1C1=NC(CCC)=NN1C)N

Computed Properties

• Exact Mass: 222.09391764g/mol
• Monoisotopic Mass: 222.09391764g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 85Ų

Additional information on 2-(1-methyl-3-propyl-1H-1,2,4-triazol-5-yl)thiophen-3-amine

2-(1-Methyl-3-Propyl-1H-1,2,4-Triazol-5-yl)Thiophen-3-amine: An Overview of Its Structure, Properties, and Applications

2-(1-Methyl-3-propyl-1H-1,2,4-triazol-5-yl)thiophen-3-amine (CAS No. 1344253-88-8) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of heterocyclic amines and is characterized by its unique molecular structure, which combines a thiophene ring with a 1,2,4-triazole moiety. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it a valuable candidate for various applications.

The molecular formula of 2-(1-methyl-3-propyl-1H-1,2,4-triazol-5-yl)thiophen-3-amine is C₁₂H₁₆N₄S, and its molecular weight is approximately 248.35 g/mol. The compound is typically synthesized through a multi-step process involving the condensation of thiophene with appropriate triazole derivatives. The synthesis route is well-documented in the literature and can be optimized to achieve high yields and purity levels.

In terms of physical properties, 2-(1-methyl-3-propyl-1H-1,2,4-triazol-5-yl)thiophen-3-amine is a white to off-white solid at room temperature. It is moderately soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. This solubility profile makes it suitable for various experimental conditions and formulations in both laboratory and industrial settings.

The biological activity of 2-(1-methyl-3-propyl-1H-1,2,4-triazol-5-yl)thiophen-3-amine has been extensively studied in recent years. One of the key areas of interest is its potential as an antifungal agent. Research has shown that this compound exhibits potent antifungal activity against a range of pathogenic fungi, including Candida albicans and Aspergillus fumigatus. The mechanism of action involves the disruption of fungal cell membranes and the inhibition of essential enzymes involved in fungal metabolism.

Beyond its antifungal properties, 2-(1-methyl-3-propyl-1H-1,2,4-triazol-5-yl)thiophen-3-amine has also been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast cancer and colon cancer. The anticancer activity is attributed to its ability to modulate key signaling pathways involved in cell proliferation and survival.

In addition to its therapeutic applications, 2-(1-methyl-3-propyl-1H-1,2,4-triazol-5-y)thiophen-3-amnine has been explored for its use in chemical biology research. Its unique structure makes it an excellent tool for probing the interactions between small molecules and biological targets. For instance, it has been used as a probe to study the binding affinities of various receptors and enzymes involved in cellular processes.

The safety profile of 2-(1-methyl-3-propyl-HH-,2,-triazol--y)thiophen--amine has also been evaluated in several studies. In vitro toxicity assays have shown that it exhibits low cytotoxicity towards mammalian cells at therapeutic concentrations. However, further in vivo studies are required to fully assess its safety and potential side effects before it can be considered for clinical use.

In conclusion, 2-(1-methyl--propyl--H-,,-triazol--y)thiophen--amine (CAS No. 1344253--88--) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a valuable candidate for further development as an antifungal and anticancer agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses.